Cas no 1406835-95-7 (1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 1406835-95-7
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5843332
• PubChem ID: 64146167
• Update Time: 2025-07-21

1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid
• EN300-1071899
• 1-{[(tert-butoxy)carbonyl](methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid
• 1406835-95-7
• AKOS013464363

• Inchi： 1S/C16H21NO4/c1-15(2,3)21-14(20)17(4)16(13(18)19)10-9-11-7-5-6-8-12(11)16/h5-8H,9-10H2,1-4H3,(H,18,19)
• InChI Key： HWFMDCVNSVVHKH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1(C(=O)O)C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid

Recent Advances in the Study of 1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 1406835-95-7)

The compound 1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 1406835-95-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indene scaffold and tert-butoxycarbonyl (Boc) protected amine, serves as a critical intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel indene-based inhibitors targeting the SARS-CoV-2 main protease (Mpro). The researchers utilized 1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid as a key building block to develop derivatives with enhanced binding affinity and selectivity. The study demonstrated that modifications at the carboxylic acid and Boc-protected amine positions could significantly influence the inhibitory activity against Mpro, providing valuable insights for future antiviral drug design.

In addition to its antiviral potential, this compound has also been investigated for its role in central nervous system (CNS) drug development. A recent preprint on bioRxiv described its use in the synthesis of indene-derived gamma-aminobutyric acid (GABA) receptor modulators. The study revealed that the steric and electronic properties of the Boc-protected amine group play a crucial role in modulating receptor binding and allosteric effects. These findings open new avenues for the design of GABAergic drugs with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, advancements in the scalable production of 1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid have been reported. A 2024 patent application by a leading pharmaceutical company disclosed an optimized synthetic route that improves yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, making it more sustainable for industrial-scale production.

Ongoing research continues to explore the broader applications of this compound. Preliminary data from a recent conference presentation suggest its potential utility in the development of radiopharmaceuticals, where the indene scaffold could serve as a versatile platform for chelating therapeutic radioisotopes. Furthermore, computational studies have predicted favorable pharmacokinetic properties for derivatives of this compound, including good blood-brain barrier permeability and metabolic stability.

In conclusion, 1-{(tert-butoxy)carbonyl(methyl)amino}-2,3-dihydro-1H-indene-1-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its applications span from antiviral drug development to CNS therapeutics, supported by recent advances in synthetic methodology and structural optimization. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in treating rare diseases with limited therapeutic options.